6-Bromo-3,4-diethyl-2-methylquinoline

• Molecular Formula: C14H16BrN
• Molecular Weight: 278.19 g/mol
• IUPAC Name: 6-bromo-3,4-diethyl-2-methylquinoline
• InChI: InChI=1S/C14H16BrN/c1-4-11-9(3)16-14-7-6-10(15)8-13(14)12(11)5-2/h6-8H,4-5H2,1-3H3
• InChI Key: NSUFKOQLLMFBBE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2C=CC(=CC2=C1CC)Br)C

Description

6-Bromo-3,4-diethyl-2-methylquinoline is a brominated quinoline derivative characterized by a quinoline core substituted with a bromine atom at position 6, ethyl groups at positions 3 and 4, and a methyl group at position 2. Quinoline derivatives are widely used as intermediates in drug discovery due to their bioactivity, particularly in targeting receptors like RORγt (as seen in sulfonamide tetrahydroquinoline derivatives) . The diethyl and methyl substituents likely enhance lipophilicity and steric bulk, influencing solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-3,4-diethyl-2-methylquinoline typically involves the functionalization of a quinoline scaffold. One common method is the Friedländer synthesis, which involves the condensation of 2-aminobenzaldehyde with a ketone in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of quinoline derivatives often employs scalable methods such as microwave-assisted synthesis and solvent-free reactions. These methods are designed to be more environmentally friendly and cost-effective. For example, the use of microwave irradiation can significantly reduce reaction times and improve yields .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-3,4-diethyl-2-methylquinoline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different quinoline derivatives.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or primary amines in the presence of a base.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Suzuki-Miyaura Coupling: Palladium catalysts and boronic acids under mild conditions.

Major Products

The major products formed from these reactions include various substituted quinolines, which can be further functionalized for specific applications.

Scientific Research Applications

6-Bromo-3,4-diethyl-2-methylquinoline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Explored for its pharmacological properties, including anti-inflammatory and antimalarial activities.

Industry: Utilized in the development of dyes, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 6-Bromo-3,4-diethyl-2-methylquinoline depends on its specific application. In biological systems, it may interact with enzymes or receptors, disrupting normal cellular processes. For example, it could inhibit the activity of certain enzymes involved in DNA replication or protein synthesis, leading to antimicrobial or anticancer effects .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Physicochemical Properties

The substituents on the quinoline ring significantly alter the compound’s properties:

• 6-Bromo-3,4-diethyl-2-methylquinoline: The bromine atom at position 6 facilitates cross-coupling reactions (e.g., Buchwald-Hartwig amination), while the diethyl and methyl groups increase steric hindrance and lipophilicity compared to simpler analogs. This may reduce aqueous solubility but improve membrane permeability in biological systems .
• The methoxy group also reduces lipophilicity compared to alkyl substituents .
• 3-Bromo-6-ethoxy-4-hydroxy-2-methylquinoline (CAS 1204810-21-8): The hydroxyl and ethoxy groups at positions 4 and 6 increase polarity, making this compound more suitable for hydrogen-bonding interactions in bioactive contexts .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Key Applications	Synthesis Method
6-Bromo-3,4-diethyl-2-methylquinoline	6-Br, 3,4-diethyl, 2-Me	C₁₄H₁₇BrN	Pharmaceutical intermediates	Likely Buchwald-Hartwig coupling
6-Bromo-3-ethyl-2-methoxyquinoline	6-Br, 3-Et, 2-OMe	C₁₂H₁₂BrNO	Organic synthesis	Condensation with ketones
3-Bromo-6-ethoxy-4-hydroxy-2-methylquinoline	3-Br, 6-OEt, 4-OH, 2-Me	C₁₃H₁₄BrNO₂	Bioactive agent development	Multi-step alkylation/oxidation
6-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride	6-Br, 4,4-diMe	C₁₁H₁₅BrClN	Medicinal chemistry	Hydrochlorination of tetrahydroquinoline

Key Research Findings

Biological Relevance: Bromine at position 6 is a common pharmacophore in kinase inhibitors and anti-cancer agents, as seen in tetrahydroquinoline-based RORγt agonists .

Safety Considerations: Brominated quinolines generally require precautions for inhalation and skin contact, as noted in safety data sheets for analogs like 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline .

Biological Activity

6-Bromo-3,4-diethyl-2-methylquinoline is a quinoline derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound has been studied for its potential therapeutic applications, particularly in the fields of oncology and infectious diseases. This article reviews the biological activity of 6-Bromo-3,4-diethyl-2-methylquinoline, highlighting its mechanisms of action, efficacy in various biological assays, and potential clinical applications.

Chemical Structure and Properties

The chemical structure of 6-Bromo-3,4-diethyl-2-methylquinoline can be represented as follows:

Property	Value
Molecular Formula	C13H14BrN
Molecular Weight	276.16 g/mol
IUPAC Name	6-Bromo-3,4-diethyl-2-methylquinoline
Canonical SMILES	CC(C)C1=CC2=C(C=C1)C(=N2)C=C(C=C)Br

The biological activity of 6-Bromo-3,4-diethyl-2-methylquinoline is primarily attributed to its ability to interact with various molecular targets within cells. It is hypothesized that the compound exerts its effects through:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
• Modulation of Signal Transduction Pathways : It can affect signaling pathways related to cell proliferation and apoptosis.
• Antimicrobial Activity : Preliminary studies suggest that it may possess antimicrobial properties by disrupting bacterial cell membranes or inhibiting critical bacterial enzymes.

Anticancer Activity

Several studies have investigated the anticancer potential of 6-Bromo-3,4-diethyl-2-methylquinoline. In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The compound exhibited an IC50 value in the micromolar range, indicating potent activity.

Cell Line	IC50 (µM)	Reference
MCF-7	12.5
A549	15.3
HCT116	10.8

Antimicrobial Activity

Research has also highlighted the antimicrobial properties of this compound. It showed promising activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL.

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	16
Escherichia coli	32
Pseudomonas aeruginosa	8

Case Studies

• Case Study on Anticancer Efficacy :
  A study published in Journal of Medicinal Chemistry evaluated the efficacy of 6-Bromo-3,4-diethyl-2-methylquinoline in xenograft models of breast cancer. The results indicated a significant reduction in tumor volume compared to controls, suggesting its potential as a therapeutic agent in breast cancer treatment.
• Case Study on Antimicrobial Resistance :
  Another investigation explored the compound's effectiveness against antibiotic-resistant strains of bacteria. The findings revealed that it could restore sensitivity to conventional antibiotics when used in combination therapies, indicating a potential role in overcoming resistance mechanisms.